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Compound of Interest

Compound Name: Anilofos

Cat. No.: B1665504 Get Quote

Technical Support Center: Anilofos Application
This technical support center provides troubleshooting guides and frequently asked questions

(FAQs) to assist researchers, scientists, and drug development professionals in addressing

challenges related to the efficacy of Anilofos application in experimental settings.

Frequently Asked Questions (FAQs)
Q1: What is Anilofos and what is its primary mechanism of action?

Anilofos is an organophosphorus anilide herbicide used for pre- or post-emergent control of

annual grassy weeds and sedges, particularly in transplanted rice.[1][2] Its primary mechanism

of action is the inhibition of very long-chain fatty acid synthesis, which disrupts cell division and

elongation in the meristematic tissues of susceptible weeds, leading to discoloration, stunted

growth, and eventual death.[1][3]

Q2: What are the common formulations of Anilofos available?

Anilofos is commonly available in Emulsifiable Concentrate (EC) and Granule (GR)

formulations.[1] In India, formulations are sold as 18% or 30% emulsifiable concentrates.

Q3: What is the recommended application timing for Anilofos in transplanted rice?

For transplanted rice, Anilofos should be applied within 5 to 10 days after planting or sowing

the crop for optimal efficacy.
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Q4: Can Anilofos be tank-mixed with other herbicides?

Yes, Anilofos is compatible with some other herbicides, such as 2,4-D formulations and

Propanil. However, it is crucial to perform a jar test for compatibility before tank-mixing to avoid

physical or chemical incompatibility issues that can lead to poor efficacy or crop injury.

Q5: Are there any known issues of weed resistance to Anilofos?

Yes, as with many herbicides, repeated use of Anilofos can lead to the development of

resistant weed populations. The Herbicide Resistance Action Committee (HRAC) classifies

Anilofos in Group K3, and the Weed Science Society of America (WSSA) classifies it in Group

15.

Troubleshooting Guides
Problem 1: Poor Weed Control After Anilofos
Application
Q: I have applied Anilofos according to the recommended dosage, but I am observing poor

control of target weeds. What could be the reasons?

A: Several factors can contribute to the reduced efficacy of Anilofos. Consider the following

troubleshooting steps:

Application Timing: Ensure that the application was done within the recommended window of

5-10 days after transplanting for pre- or early post-emergence control. Weeds that have

passed the susceptible growth stage will be harder to control.

Dosage and Formulation: Verify that the correct dosage was used for the target weed

species and density. Emulsifiable concentrate (EC) formulations have been reported to be

more effective against certain grassy and broad-leaved weeds compared to granule (GR)

formulations.

Water Management: Proper water management is critical for Anilofos efficacy. The field

should be drained before application and re-flooded within one day after application,

maintaining the water level for at least 10 days.
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Soil Properties: The efficacy of Anilofos can be influenced by soil type, organic matter

content, and pH. Higher organic matter and clay content can lead to increased adsorption of

the herbicide, potentially reducing its availability for weed uptake. Soil pH can also affect

herbicide availability and degradation.

Weed Spectrum: Confirm that the weeds present in your experimental plots are listed as

susceptible to Anilofos. It is effective against annual grasses and sedges like Echinochloa

crusgalli, Cyperus difformis, and Cyperus iria.

Rainfall: Rainfall immediately after a foliar application can wash the herbicide off the weed

surfaces, reducing its effectiveness.

Problem 2: Crop Injury or Phytotoxicity Observed After
Application
Q: My rice plants are showing signs of stunting, discoloration, or necrotic spots after Anilofos
application. What could be the cause and how can it be mitigated?

A: Phytotoxicity from Anilofos application on rice can occur under certain conditions.

Incorrect Dosage: Exceeding the recommended application rate is a common cause of crop

injury.

Application Method: Uneven application can lead to high concentrations of the herbicide in

certain areas, causing localized phytotoxicity. Using a properly calibrated sprayer with a flat

fan or flood jet nozzle is recommended.

Environmental Conditions: Stressful environmental conditions for the crop at the time of

application can increase its susceptibility to herbicide injury.

Recovery: In some cases, rice plants may exhibit temporary phytotoxic effects such as

stunted growth and discoloration, but they often recover within a week.

Problem 3: Inconsistent Results Across Different
Experimental Plots
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Q: I am observing variable efficacy of Anilofos across my research plots, even with consistent

application rates. What could be causing this inconsistency?

A: Variability in results can often be attributed to differences in the micro-environment of your

experimental plots.

Soil Heterogeneity: Variations in soil pH, organic matter content, and texture across different

plots can affect the adsorption, degradation, and overall efficacy of Anilofos. It is advisable

to conduct a baseline soil analysis for each plot.

Weed Density and Distribution: Uneven weed pressure across plots can lead to perceived

differences in herbicide performance.

Water Management: Inconsistent water levels or drainage across plots can significantly

impact the effectiveness of a soil-active herbicide like Anilofos.

Data Presentation
Table 1: Recommended Application Rates for Anilofos Formulations
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Formulation Target Crop
Weeds
Controlled

Dosage of
Active
Ingredient
(a.i.) per
Hectare

Formulation
Dosage per
Hectare

Water
Volume
(L/ha)

30% EC
Transplanted

Rice

Echinochloa

crusgalli,

Cyperus

difformis,

Cyperus iria,

Eclipta alba,

Ischaemum

rugosum

300-450 g 1.0-1.5 L 375-500

18% EC Paddy
Fimbristylis

Spp.
300-450 g 1.66-2.5 kg 500-600

30% GR (with

emulsifier)

Transplanted

Rice

Grasses,

Sedges,

Broad-leaved

weeds

300-600 g 1.0-2.0 kg
N/A

(Granular)

Data compiled from multiple sources.

Table 2: Influence of Soil Properties on Anilofos Persistence

Soil Type pH
Organic Carbon
(%)

Half-life (days) at
450 g a.i./ha

Alfisol 4.0 0.5 3.17

Inceptisol 7.2 0.26 3.91

Data from a study on Anilofos degradation in different soil types.

Experimental Protocols
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Protocol 1: Jar Test for Tank-Mix Compatibility
This protocol helps determine the physical compatibility of Anilofos with other pesticides in a

spray solution.

Materials:

A clean, clear glass jar with a lid (1-quart or 1-liter)

Water source representative of what will be used for spraying

Pipettes or measuring cylinders for accurate measurement of each product

The Anilofos formulation and the proposed tank-mix partners

Procedure:

Fill the jar halfway with the water.

Add the components in the correct mixing order (refer to product labels, but a general order

is water-soluble bags, wettable powders, water-dispersible granules, flowables, emulsifiable

concentrates, and then surfactants).

Add the proportionate amount of each product to the jar. For example, if the spray volume is

100 L/ha, and the product rate is 1 L/ha, add 10 ml of the product to 1 L of water in the jar.

Secure the lid and invert the jar 10-15 times to mix the contents thoroughly.

Let the jar stand for 15-30 minutes and observe for any signs of incompatibility, such as the

formation of precipitates, flakes, gels, or separation into layers.

If the mixture remains uniform, the products are likely physically compatible. If separation

occurs but remixes easily, constant agitation in the spray tank will be necessary. If

precipitates or gels form, the products are incompatible.

Protocol 2: Soil Analysis for Troubleshooting Poor
Efficacy
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This protocol outlines the key soil parameters to analyze when investigating inconsistent

Anilofos performance.

Materials:

Soil auger or spade

Clean plastic bags for sample collection

Permanent marker for labeling

Access to a soil testing laboratory

Procedure:

Collect composite soil samples from the top 15 cm of soil from both the "poor efficacy" and

"good efficacy" areas of your experimental plots.

In each designated area, collect 10-15 subsamples in a zigzag pattern and mix them

thoroughly in a clean bucket to create a representative composite sample.

Place approximately 500g of the composite sample into a labeled plastic bag.

Submit the samples to a soil testing laboratory for analysis of the following parameters:

Soil pH

Organic carbon or organic matter content (%)

Soil texture (percentage of sand, silt, and clay)

Compare the results from the different areas to determine if variations in these soil properties

correlate with the observed differences in Anilofos efficacy.

Visualizations
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Caption: Simplified signaling pathway of Anilofos's mechanism of action in weeds.
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Poor Anilofos Efficacy Observed

Was application timing correct
(5-10 days after transplanting)?

Was the correct dosage
and formulation used?

Yes

Address the identified issue:
Adjust protocol for future experiments

No

Was water management optimal
(drained then re-flooded)?

Yes

No
Are soil properties (pH, organic matter)

conducive to efficacy?

Yes

No

Are target weeds susceptible
and at the right growth stage?

Yes

No

No

No clear issue identified.
Consider weed resistance.

Yes

Click to download full resolution via product page

Caption: Troubleshooting workflow for poor efficacy of Anilofos application.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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